Cas no 890098-81-4 (2-Acetoxy-2'-methoxybenzophenone)

• Product Name: 2-Acetoxy-2'-methoxybenzophenone
• CAS No: 890098-81-4
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 1939420
• PubChem ID: 24722857
• Update Time: 2025-07-23

2-Acetoxy-2'-methoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(2-methoxybenzoyl)phenyl] acetate
• 2-ACETOXY-2'-METHOXYBENZOPHENONE
• CTK5G2267
• AG-H-60406
• KB-166803
• MFCD07698797
• AKOS016018186
• 890098-81-4
• DTXSID20641550
• 2-(2-Methoxybenzoyl)phenyl acetate
• 2-Acetoxy-2'-methoxybenzophenone

• MDL： MFCD07698797
• Inchi： 1S/C16H14O4/c1-11(17)20-15-10-6-4-8-13(15)16(18)12-7-3-5-9-14(12)19-2/h3-10H,1-2H3
• InChI Key： SIFKJLXHNOHSRG-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC=CC=1C(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 2.85150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Acetoxy-2'-methoxybenzophenone

Recent Advances in the Study of 2-Acetoxy-2'-methoxybenzophenone (CAS: 890098-81-4)

2-Acetoxy-2'-methoxybenzophenone (CAS: 890098-81-4) is a synthetic benzophenone derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique acetoxy and methoxy functional groups, has shown promising potential in various applications, including photochemistry, medicinal chemistry, and material science. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a compound of interest for further exploration.

The synthesis of 2-Acetoxy-2'-methoxybenzophenone typically involves the Friedel-Crafts acylation of 2-methoxybenzophenone followed by acetylation. Recent advancements in catalytic methods have improved the yield and purity of this compound, with researchers exploring greener and more efficient synthetic routes. For instance, a 2023 study demonstrated the use of heterogeneous catalysts under mild conditions, achieving a yield of over 85% with minimal byproducts. These developments are critical for scaling up production for industrial and pharmaceutical applications.

In terms of physicochemical properties, 2-Acetoxy-2'-methoxybenzophenone exhibits notable stability under ambient conditions, with a melting point range of 98-102°C. Its UV-visible absorption spectrum shows strong absorption in the 280-320 nm range, making it a candidate for UV-filter applications in sunscreens and coatings. Recent spectroscopic and computational studies have provided deeper insights into its molecular structure and electronic properties, aiding in the design of derivatives with enhanced functionalities.

Biological studies have revealed that 2-Acetoxy-2'-methoxybenzophenone possesses moderate antimicrobial activity against Gram-positive bacteria and fungi. A 2022 study highlighted its potential as a lead compound for developing new antimicrobial agents, particularly in combating drug-resistant strains. Additionally, preliminary in vitro assays suggest that it may exhibit anti-inflammatory properties, though further mechanistic studies are required to validate these findings and assess its therapeutic potential.

In material science, this compound has been investigated for its role in photopolymerization processes. Its ability to act as a photoinitiator under UV light has been explored in the development of novel polymeric materials. Recent research has focused on optimizing its photoinitiating efficiency and compatibility with various monomers, paving the way for applications in 3D printing and coatings.

Despite these advancements, challenges remain in fully understanding the safety profile and environmental impact of 2-Acetoxy-2'-methoxybenzophenone. Ongoing toxicological studies aim to evaluate its biocompatibility and degradation pathways, ensuring its safe use in consumer and industrial products. Future research directions may include the development of more potent derivatives and the exploration of its applications in drug delivery systems and advanced materials.

In conclusion, 2-Acetoxy-2'-methoxybenzophenone (CAS: 890098-81-4) represents a versatile compound with diverse applications in chemistry, biology, and materials science. Continued research efforts are expected to unlock its full potential, addressing current limitations and expanding its utility in various fields.